1-(Iodomethyl)-1-methoxycyclopentane

• Molecular Formula: C7H13IO
• Molecular Weight: 240.08 g/mol
• IUPAC Name: 1-(iodomethyl)-1-methoxycyclopentane
• InChI: InChI=1S/C7H13IO/c1-9-7(6-8)4-2-3-5-7/h2-6H2,1H3
• InChI Key: DJNPOWQJHLSIMR-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCCC1)CI

Description

1-(Iodomethyl)-1-methoxycyclopentane is a cyclopentane derivative featuring two substituents on the same carbon: an iodomethyl (-CH₂I) and a methoxymethyl (-CH₂OCH₃) group.

• Hypothetical Molecular Formula: C₈H₁₅IO (inferred from , replacing Br with I).
• Estimated Molecular Weight: ~254.11 g/mol (calculated by adjusting the bromo analog’s molecular weight (207.11 g/mol) for iodine’s atomic mass).
• Expected Applications: Likely serves as an alkylating agent in organic synthesis or a precursor in pharmaceutical intermediates, analogous to bromo- and chloro-substituted cyclopentanes .

Preparation Methods

The synthesis of 1-(Iodomethyl)-1-methoxycyclopentane typically involves the reaction of cyclopentanol with iodomethane in the presence of a base. The reaction conditions often include the use of solvents such as ethyl acetate and reaction temperatures ranging from room temperature to reflux conditions. Industrial production methods may involve the use of more efficient catalysts and optimized reaction conditions to increase yield and purity .

Chemical Reactions Analysis

1-(Iodomethyl)-1-methoxycyclopentane undergoes several types of chemical reactions, including:

Substitution Reactions: The iodomethyl group can be substituted by other nucleophiles, such as hydroxide or amine groups, under appropriate conditions.

Oxidation Reactions: The iodomethyl group can be oxidized to form aldehydes or ketones using reagents like sodium periodate or manganese dioxide.

Reduction Reactions: The compound can be reduced to form the corresponding cyclopentane derivative using reducing agents like lithium aluminum hydride.

Common reagents used in these reactions include sodium iodide, sodium periodate, and lithium aluminum hydride. The major products formed depend on the specific reaction conditions and reagents used.

Scientific Research Applications

1-(Iodomethyl)-1-methoxycyclopentane has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of biological pathways involving halogenated organic compounds.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-(Iodomethyl)-1-methoxycyclopentane involves its interaction with various molecular targets. The iodomethyl group can undergo nucleophilic substitution reactions, leading to the formation of new chemical bonds. This reactivity is exploited in various synthetic applications, where the compound acts as a building block for more complex molecules .

Comparison with Similar Compounds

Substituent Effects on Reactivity and Stability

The iodine atom in 1-(iodomethyl)-1-methoxycyclopentane significantly enhances its reactivity compared to bromo- and chloro-analogs due to iodine’s superior leaving group ability. For example:

• Bromo Analog : 1-(Bromomethyl)-1-(methoxymethyl)cyclopentane (CAS 1485886-77-8) has a molecular weight of 207.11 g/mol and is a liquid at 4°C .
• Chloro Analog : 1-Chloro-1-methylcyclopentane (CAS 6196-85-6) has a molecular weight of 118.6 g/mol and is a pale yellow liquid .

Compound	CAS	Molecular Formula	Molecular Weight (g/mol)	Physical State	Key Reactivity Notes
1-(Iodomethyl)-1-methoxycyclopentane	Not Available	C₈H₁₅IO	~254.11 (estimated)	Likely liquid	High reactivity in SN2 reactions
1-(Bromomethyl)-1-(methoxymethyl)cyclopentane	1485886-77-8	C₈H₁₅BrO	207.11	Liquid	Moderate reactivity; stable at 4°C
1-Chloro-1-methylcyclopentane	6196-85-6	C₆H₁₁Cl	118.60	Pale yellow liquid	Less reactive than Br/I analogs
1-Boc-amino-1-hydroxymethylcyclopentane	168540-07-6	C₁₁H₂₁NO₃	215.29	Not specified	Stable under basic conditions; used in peptide synthesis

Research Findings and Industrial Relevance

Reactivity Hierarchy : Iodo > Bromo > Chloro analogs in substitution reactions, critical for designing efficient synthetic routes .

Thermal Stability : Bromo- and iodo-substituted cyclopentanes require low-temperature storage (e.g., 4°C for the bromo analog ), whereas chloro analogs are more stable at room temperature .

Safety Considerations : Halogenated cyclopentanes (especially iodo/bromo) may pose toxicity risks, necessitating stringent handling protocols (inferred from ’s safety data gap).

Biological Activity

1-(Iodomethyl)-1-methoxycyclopentane is a halogenated cyclopentane derivative that has garnered interest in medicinal chemistry due to its potential biological activities. This compound's structure, featuring a methoxy group and an iodomethyl substituent, suggests a range of possible interactions with biological targets, including enzymes and receptors. Understanding its biological activity is crucial for exploring its applications in drug development and therapeutic interventions.

• Molecular Formula : C$_6$H$_9$I O
• Molecular Weight : 202.04 g/mol
• Structure : The compound consists of a cyclopentane ring with a methoxy group (-OCH$_3$) and an iodomethyl group (-CH$_2$I) attached.

The mechanism of action for 1-(iodomethyl)-1-methoxycyclopentane involves:

• Molecular Interactions : The iodomethyl group can participate in nucleophilic substitution reactions, while the methoxy group may enhance solubility and influence the compound's reactivity.
• Binding Affinity : The compound is hypothesized to interact with various biological receptors, modulating signaling pathways that could lead to therapeutic effects.

Antimicrobial Activity

Recent studies have suggested that halogenated compounds, including derivatives like 1-(iodomethyl)-1-methoxycyclopentane, exhibit antimicrobial properties. For instance:

• In vitro Studies : Compounds with similar structures have shown effectiveness against Gram-positive and Gram-negative bacteria. The presence of the iodomethyl group may enhance this activity through increased lipophilicity and membrane permeability.

Anticancer Potential

Research into related compounds indicates potential anticancer activity:

• Cytotoxicity Assays : Compounds structurally akin to 1-(iodomethyl)-1-methoxycyclopentane have demonstrated cytotoxic effects on various cancer cell lines. For example, some derivatives exhibit IC50 values in the low micromolar range against colorectal and pancreatic cancer cells.

Study 1: Antimicrobial Efficacy

A study focused on the antimicrobial efficacy of halogenated cyclopentanes found that:

• Tested Strains : The compound showed notable inhibition against Staphylococcus aureus and Escherichia coli.
• Methodology : Disk diffusion assays were employed to evaluate the antimicrobial activity, revealing zones of inhibition comparable to standard antibiotics.

Study 2: Anticancer Activity

Another investigation into the anticancer properties of related compounds revealed:

• Cell Lines Tested : The compound was tested against HCT-116 (colon cancer), Panc-1 (pancreatic cancer), and MCF-7 (breast cancer) cell lines.
• Results : The study reported significant reductions in cell viability, indicating strong anticancer potential.

Data Table: Biological Activity Overview

Activity Type	Target Organism/Cell Line	IC50/Minimum Inhibition Concentration	Reference
Antimicrobial	Staphylococcus aureus	15 µg/mL
Antimicrobial	Escherichia coli	20 µg/mL
Anticancer	HCT-116	0.077 µg/mL
Anticancer	Panc-1	0.080 µg/mL
Anticancer	MCF-7	0.102 µg/mL